Cas no 57381-49-4 (2-Bromo-4-chlorobenzonitrile)

2-Bromo-4-chlorobenzonitrile structure
2-Bromo-4-chlorobenzonitrile structure
Product Name:2-Bromo-4-chlorobenzonitrile
CAS No:57381-49-4
MF:C7H3BrClN
MW:216.462419748306
MDL:MFCD00158966
CID:820178
Update Time:2025-07-28

2-Bromo-4-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-chlorobenzonitrile
    • Benzonitrile, 2-bromo-4-chloro-
    • KSC606O6P
    • 2-Bromo-4-chloro-benzonitrile
    • PEAQTMSQUXACRN-UHFFFAOYSA-N
    • BCP25368
    • BBL102868
    • STL556676
    • RP08929
    • OR46060
    • FCH1330508
    • SY104044
    • AX8071755
    • AB0061262
    • V6713
    • MDL: MFCD00158966
    • Inchi: 1S/C7H3BrClN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H
    • InChI Key: PEAQTMSQUXACRN-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C#N)Cl

Computed Properties

  • Exact Mass: 214.91400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 284.0±25.0 ºC (760 Torr),
  • Flash Point: 125.6±23.2 ºC,
  • Solubility: Almost insoluble (0.082 g/l) (25 º C),
  • PSA: 23.79000
  • LogP: 2.97418

2-Bromo-4-chlorobenzonitrile Security Information

  • Hazard Statement: H315-H319-H335
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,Room Temperature

2-Bromo-4-chlorobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM158291-25g
2-Bromo-4-chlorobenzonitrile
57381-49-4 95+%
25g
$163 2021-06-17
Chemenu
CM158291-100g
2-Bromo-4-chlorobenzonitrile
57381-49-4 95+%
100g
$374 2021-06-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY104044-1g
2-Bromo-4-chlorobenzonitrile
57381-49-4 ≥97%
1g
¥40.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY104044-5g
2-Bromo-4-chlorobenzonitrile
57381-49-4 ≥97%
5g
¥40.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY104044-10g
2-Bromo-4-chlorobenzonitrile
57381-49-4 ≥97%
10g
¥59.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY104044-25g
2-Bromo-4-chlorobenzonitrile
57381-49-4 ≥97%
25g
¥140.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY104044-100g
2-Bromo-4-chlorobenzonitrile
57381-49-4 ≥97%
100g
¥559.00 2025-04-14
Fluorochem
062768-1g
2-Bromo-4-chlorobenzonitrile
57381-49-4 98%
1g
£10.00 2022-02-28
Fluorochem
062768-5g
2-Bromo-4-chlorobenzonitrile
57381-49-4 98%
5g
£31.00 2022-02-28
Fluorochem
062768-10g
2-Bromo-4-chlorobenzonitrile
57381-49-4 98%
10g
£51.00 2022-02-28

2-Bromo-4-chlorobenzonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Zinc chloride ,  Bromine ,  Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) ;  -70 °C
Reference
Synthesis of C-linked immobilized analogs of aloisine A by 'click' chemistry
Haddoub, Rose; Gueyrard, David; Goekjian, Peter G., Tetrahedron Letters, 2009, 50(7), 741-744

2-Bromo-4-chlorobenzonitrile Raw materials

2-Bromo-4-chlorobenzonitrile Preparation Products

2-Bromo-4-chlorobenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:57381-49-4)2-Bromo-4-chlorobenzonitrile
Order Number:A869686
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:18
Price ($):481.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:57381-49-4)2-Bromo-4-chlorobenzonitrile
A869686
Purity:99%
Quantity:500g
Price ($):481.0
Email